Cas no 118946-49-9 (3H-1,2,4-Triazol-3-one,2,4-dihydro-2,5-diphenyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-2,5-diphenyl-
• CAS No: 118946-49-9
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 132020
• PubChem ID: 135538597
• Update Time: 2025-06-14

3H-1,2,4-Triazol-3-one,2,4-dihydro-2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-2,5-diphenyl-
• 1,2-DIHYDRO-2,5-(DIPHENYL)-3H-1,2,4-TRIAZOL-3-ONE
• 2,5-diphenyl-1H-1,2,4-triazol-3-one
• 2,5-diphenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 3H-1,2,4-triazol-3-one, 2,4-dihydro-2,5-diphenyl-
• 1,3-diphenyl-1,2,4-triazol-5-one
• DTXSID10348602
• 2,5-diphenyl-4H-1,2,4-triazol-3-one
• MFCD01088386
• 2,5-Diphenyl-1,2-dihydro-3H-1,2,4-triazol-3-one
• 118946-49-9
• SCHEMBL7650664
• InChI=1/C14H11N3O/c18-14-15-13(11-7-3-1-4-8-11)16-17(14)12-9-5-2-6-10-12/h1-10H,(H,15,16,18
• SCHEMBL21471362
• A804131

• Inchi： 1S/C14H11N3O/c18-14-15-13(11-7-3-1-4-8-11)16-17(14)12-9-5-2-6-10-12/h1-10H,(H,15,16,18)
• InChI Key： QULVOSFFSAYNEF-UHFFFAOYSA-N
• SMILES： O=C1NC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 237.09000
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.68000
• LogP: 2.22760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 3H-1,2,4-Triazol-3-one,2,4-dihydro-2,5-diphenyl-

Comprehensive Overview of 3H-1,2,4-Triazol-3-one,2,4-dihydro-2,5-diphenyl- (CAS No. 118946-49-9): Properties, Applications, and Research Insights

3H-1,2,4-Triazol-3-one,2,4-dihydro-2,5-diphenyl- (CAS No. 118946-49-9) is a heterocyclic compound belonging to the triazolone family, which has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring a triazole core with phenyl substituents, contributes to its diverse chemical properties and potential applications. This article delves into the compound's characteristics, synthesis methods, and emerging uses, while addressing frequently searched questions such as "What is the role of triazolone derivatives in drug discovery?" and "How does CAS 118946-49-9 contribute to advanced materials?".

The compound's IUPAC name reflects its structural complexity, with the 2,5-diphenyl groups enhancing its stability and reactivity. Researchers have explored its utility as a building block for bioactive molecules, particularly in designing enzyme inhibitors and antioxidants. Recent studies highlight its relevance in addressing oxidative stress-related diseases, a trending topic in biomedical forums. Its crystal structure and hydrogen bonding patterns (often queried in computational chemistry circles) have been characterized via X-ray diffraction, revealing insights for molecular docking applications.

In material science, 3H-1,2,4-Triazol-3-one derivatives are investigated for their photophysical properties, aligning with the growing demand for organic electronic materials. Searches like "triazolone-based OLED materials" or "CAS 118946-49-9 fluorescence" indicate rising interest in this niche. The compound's thermal stability (up to 250°C per thermogravimetric analysis) makes it suitable for high-performance polymers, answering common industrial queries about heat-resistant additives.

Synthetic approaches to 118946-49-9 often involve cyclocondensation reactions between phenylhydrazine derivatives and carbonyl compounds—a process frequently discussed in green chemistry communities seeking solvent-free synthesis methods. Analytical techniques like HPLC purity testing (a top-searched QA/QC topic) confirm its >98% purity for research use. Notably, its logP value (2.7) suggests moderate lipophilicity, crucial for drug permeability studies that dominate pharmacokinetics discussions.

Environmental researchers examining biodegradable heterocycles have evaluated this compound's ecological impact, responding to queries about "triazolone environmental fate". While not classified as hazardous, its aquatic toxicity data (EC50 >100 mg/L) meets OECD guidelines—a hot topic in sustainable chemistry debates. Patent databases reveal its inclusion in agrochemical formulations, though current focus leans toward non-toxic biocides per EU REACH trends.

Emerging applications include corrosion inhibition for metals (addressing "triazolone corrosion inhibitors" searches) and ligand design for catalytic systems. The compound's chelating ability toward transition metals sparks interest in nanomaterial synthesis, a rapidly growing field. Cross-disciplinary studies explore its supramolecular chemistry potential, particularly in host-guest systems—a subject trending in nanotechnology journals.

Quality standards for CAS 118946-49-9 emphasize residual solvent control (per ICH Q3C) and genotoxic impurity limits, reflecting regulatory concerns in pharmaceutical intermediates production. Storage recommendations (2-8°C under inert gas) address common "compound stability" queries from laboratory professionals. Recent advancements in continuous flow synthesis of such heterocycles respond to industry demands for process intensification.

In conclusion, 3H-1,2,4-Triazol-3-one,2,4-dihydro-2,5-diphenyl- exemplifies how specialized heterocycles bridge academic research and industrial innovation. Its multifaceted chemistry continues to inspire solutions for healthcare challenges, advanced materials, and sustainable technologies—addressing the most pressing questions in modern chemical sciences.